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Compound of Interest

Compound Name: 2-Cyclohexylphenol

Cat. No.: B093547

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available information regarding
the environmental fate and toxicity of 2-Cyclohexylphenol (CAS No. 119-42-6). It is important
to note at the outset that publicly accessible, quantitative experimental data for this specific
substance is exceedingly limited. A UK government report on the prioritisation of alkylphenols
for environmental risk assessment explicitly states that there is very little information on the
environmental occurrence of 2-Cyclohexylphenol and that hazard data, including for
biodegradation, bioaccumulation, and toxicity, is scarce[1].

This guide will therefore summarize the known information and, in the absence of specific
experimental data, will detail the standard methodologies and experimental protocols, based on
internationally recognized OECD guidelines, that would be required to thoroughly assess the
environmental fate and toxicity of 2-Cyclohexylphenol.

Chemical Identity
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Property Value Reference

Chemical Name 2-Cyclohexylphenol [2]

0-Cyclohexylphenol, 2-
Synonyms [31[4]
Hydroxyphenylcyclohexane

CAS Number 119-42-6 [2]
Molecular Formula C12H160 [2][4]
Molecular Weight 176.26 g/mol [2][4]
Physical Description Solid [5]

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in the
environment. Key parameters include persistence (biodegradation, hydrolysis, photolysis),
bioaccumulation, and mobility in soil and water.

Persistence and Degradation

Persistence is a critical factor in assessing the environmental risk of a substance. It is
determined by the rate of its degradation through biological (biodegradation) and abiotic
(hydrolysis, photolysis) processes.

Biodegradation:

No specific studies on the biodegradation rate of 2-Cyclohexylphenol were identified in the
public domain. While phenol itself is known to be biodegradable by various microorganisms,
the addition of a cyclohexyl group can significantly alter a molecule's susceptibility to microbial
degradation.[6]

Hydrolysis and Photolysis:

No data on the hydrolysis or photolysis of 2-Cyclohexylphenol were found. Phenolic
compounds can be susceptible to photodegradation, but experimental data are necessary to
determine the significance of this pathway for 2-Cyclohexylphenol.
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Bioaccumulation

Bioaccumulation is the process by which a chemical is absorbed by an organism from its
surrounding environment, leading to a concentration higher than in the environment. It is a key
indicator of the potential for a substance to magnify through the food chain.

No experimental bioconcentration factor (BCF) or bioaccumulation factor (BAF) data for 2-
Cyclohexylphenol are publicly available.

Mobility
The mobility of a chemical in the environment, particularly in soil, determines its potential to

leach into groundwater or move into surface water. This is largely governed by its adsorption to
soil and sediment particles.

No soil adsorption/desorption studies or soil organic carbon-water partitioning coefficient (Koc)
values for 2-Cyclohexylphenol were identified.

Ecotoxicity

Ecotoxicity refers to the harmful effects of a substance on organisms in the environment.
Standard tests are conducted on representatives of different trophic levels: aquatic plants
(algae), invertebrates (e.g., Daphnia), and vertebrates (fish).

While the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
indicates that 2-Cyclohexylphenol is "very toxic to aquatic life" and "very toxic to aquatic life
with long lasting effects,” specific quantitative data (LC50/EC50 values) are not provided in the
publicly available literature.[5]

Mammalian Toxicity

Information on the mammalian toxicity of 2-Cyclohexylphenol is also limited. The GHS
classification suggests it "causes severe skin burns and eye damage" and "causes skin
irritation.”[5] However, quantitative data such as LD50 (median lethal dose) or NOAEL (No-
Observed-Adverse-Effect Level) values from acute or chronic studies are not available. For the
parent compound, phenol, the oral LD50 in rats is 317 mg/kg.[6]
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Recommended Experimental Protocols for Data
Generation

Given the significant data gaps, a comprehensive assessment of the environmental fate and
toxicity of 2-Cyclohexylphenol would require conducting a suite of studies according to
internationally accepted guidelines, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). The following sections outline the
necessary experimental protocols.

Environmental Fate Testing

To assess the biodegradability of 2-Cyclohexylphenol in water, a study following OECD
Guideline 301: Ready Biodegradability would be appropriate. The "Closed Bottle Test" (OECD
301D) is suitable for water-soluble compounds.

Experimental Protocol: OECD 301D - Closed Bottle Test

Preparation of Test Medium: A mineral salt medium is prepared and saturated with air.

e Inoculum: The test is inoculated with a small number of microorganisms from a mixed
population, typically from the effluent of a domestic wastewater treatment plant.

o Test Substance Addition: 2-Cyclohexylphenol is added to the test bottles at a concentration
of 2-5 mg/L.

 Incubation: The sealed bottles are incubated in the dark at a constant temperature (e.g.,
20°C) for 28 days.

o Oxygen Measurement: The dissolved oxygen concentration is measured at the beginning
and end of the test.

» Data Analysis: The biochemical oxygen demand (BOD) is calculated and expressed as a
percentage of the theoretical oxygen demand (ThOD). A substance is considered readily
biodegradable if it reaches the pass level of >60% ThOD within the 28-day period and within
a 10-day window.
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The potential for bioaccumulation in fish can be determined using OECD Guideline 305:
Bioaccumulation in Fish: Aqueous and Dietary Exposure.

Experimental Protocol: OECD 305 - Aqueous Exposure Bioconcentration Fish Test

o Test Organism: A suitable fish species, such as the Zebrafish (Danio rerio) or Fathead
Minnow (Pimephales promelas), is selected.

o Exposure System: A flow-through system is used to maintain a constant concentration of 2-
Cyclohexylphenol in the water.

o Uptake Phase: Fish are exposed to a sub-lethal concentration of the test substance for a
period (e.g., 28 days) until a steady state is reached, where the concentration of the
substance in the fish remains constant.

» Depuration Phase: The fish are then transferred to clean water, and the rate at which the
substance is eliminated from their bodies is measured.

» Sampling and Analysis: Water and fish tissue samples are taken at regular intervals during
both phases and analyzed for the concentration of 2-Cyclohexylphenol.

o Data Analysis: The bioconcentration factor (BCF) is calculated as the ratio of the
concentration of the substance in the fish to the concentration in the water at steady state.

The adsorption and desorption behavior of 2-Cyclohexylphenol in soil can be evaluated using
OECD Guideline 106: Adsorption - Desorption Using a Batch Equilibrium Method.

Experimental Protocol: OECD 106 - Batch Equilibrium Method

e Soil Selection: Arange of characterized soils with varying organic carbon content and pH are
selected.

o Test Solution Preparation: Solutions of 2-Cyclohexylphenol in 0.01 M CaCl: are prepared at
several concentrations.

» Adsorption Phase: Known masses of soil are equilibrated with the test solutions by shaking
for a defined period (e.g., 24 hours) at a constant temperature.
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e Analysis: The soil and aqueous phases are separated by centrifugation, and the
concentration of 2-Cyclohexylphenol in the aqueous phase is measured.

o Desorption Phase (Optional): The supernatant is replaced with a fresh solution of 0.01 M
CaClz, and the mixture is re-equilibrated to determine the amount of substance that desorbs
from the soil.

o Data Analysis: The amount of substance adsorbed to the soil is calculated by the difference
between the initial and final aqueous concentrations. The soil adsorption coefficient (Kd) is
determined, and the organic carbon-normalized adsorption coefficient (Koc) is calculated.

Ecotoxicity Testing

An acute toxicity test on fish should be conducted according to OECD Guideline 203: Fish,
Acute Toxicity Test.

Experimental Protocol: OECD 203 - Fish, Acute Toxicity Test

Test Organism: A recommended fish species (e.g., Rainbow Trout, Zebrafish) is used.

o Exposure: Fish are exposed to a range of concentrations of 2-Cyclohexylphenol in a semi-
static or flow-through system for 96 hours.

o Observations: Mortality and any sub-lethal effects (e.g., abnormal behavior) are recorded at
24, 48, 72, and 96 hours.

o Data Analysis: The median lethal concentration (LC50), the concentration that is lethal to
50% of the test fish, is calculated for each observation period.

To assess acute toxicity to aquatic invertebrates, OECD Guideline 202: Daphnia sp., Acute
Immobilisation Test should be followed.

Experimental Protocol: OECD 202 - Daphnia sp., Acute Immobilisation Test

e Test Organism:Daphnia magna or Daphnia pulex are used.

e Exposure: The daphnids are exposed to a series of concentrations of 2-Cyclohexylphenol
for 48 hours under static conditions.
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e Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

» Data Analysis: The median effective concentration (EC50), the concentration that
immobilizes 50% of the daphnids, is calculated.

The effects on aquatic plants can be determined using OECD Guideline 201: Alga, Growth
Inhibition Test.

Experimental Protocol: OECD 201 - Alga, Growth Inhibition Test
o Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata, is used.

o Exposure: Exponentially growing algal cultures are exposed to a range of concentrations of
2-Cyclohexylphenol for 72 hours.

o Growth Measurement: Algal growth is measured at 24, 48, and 72 hours by determining cell
concentration (e.g., using a cell counter or spectrophotometer).

o Data Analysis: The EC50, the concentration that causes a 50% reduction in either growth
rate or yield compared to the control, is calculated.

Mammalian Toxicity Testing

An initial assessment of mammalian toxicity can be obtained through an acute oral toxicity
study, following for example the OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class
Method.

Experimental Protocol: OECD 423 - Acute Toxic Class Method
o Test Animal: Typically, female rats are used.

e Dosing: A stepwise procedure is used where a small group of animals (e.g., 3) is dosed at a
defined starting dose level.

o Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14
days.
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e Procedure: Depending on the outcome (survival or death), the dose for the next group of

animals is either increased or decreased.

» Data Analysis: The results allow for the classification of the substance into one of several

toxicity classes based on the LD50 value.

Visualizations of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Biodegradation Assessment (OECD 301D) Bioaccumulation Assessment (OECD 305) Soil Mobility Assessment (OECD 106)

Calculate % ThOD

Click to download full resolution via product page
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Caption: Workflow for Environmental Fate Assessment.

Algal Growth Inhibition (OECD 201)
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Daphnia Immobilisation (OECD 202)

Expose Daphnia (48h) Record Immobilisation Calculate 48h EC50

Acute Fish Toxicity (OECD 203)

Expose Fish (96h) Record Mortality Calculate 96h LC50
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Caption: Workflow for Ecotoxicity Testing.
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Caption: Workflow for Acute Oral Toxicity Assessment.

Conclusion

While 2-Cyclohexylphenol is commercially available and listed in chemical inventories, there

is a significant lack of publicly available data on its environmental fate and toxicity. The

qualitative hazard classifications suggest that it may pose a risk to the aquatic environment and

human health. To conduct a thorough environmental risk assessment and ensure safe handling

and use, it is imperative that the data gaps identified in this guide are filled through rigorous

experimental testing following standardized international protocols. The experimental workflows

provided herein offer a roadmap for generating the necessary data to characterize the

environmental and toxicological profile of 2-Cyclohexylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
2. Substance Registry Services | US EPA [cdxapps.epa.gov]
3. 2-CYCLOHEXYLPHENOL CAS#: 119-42-6 [m.chemicalbook.com]
e 4. scbt.com [scbt.com]
5. 0-Cyclohexylphenol | C12H160 | CID 8396 - PubChem [pubchem.ncbi.nlm.nih.gov]
6. Phenol - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [2-Cyclohexylphenol: An In-Depth Technical Guide on
Environmental Fate and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b09354 7#environmental-fate-and-toxicity-of-2-
cyclohexylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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